Cas no 1079992-96-3 (6-Fluoro-2-methyl-3-nitrobenzoic acid)

6-Fluoro-2-methyl-3-nitrobenzoic acid is a fluorinated nitrobenzoic acid derivative with a molecular formula of C8H6FNO4. This compound is characterized by the presence of a fluorine atom at the 6-position, a methyl group at the 2-position, and a nitro group at the 3-position of the benzoic acid scaffold. Its unique substitution pattern makes it a valuable intermediate in organic synthesis, particularly in the preparation of pharmaceuticals, agrochemicals, and specialty chemicals. The fluorine and nitro groups enhance reactivity, enabling selective functionalization. The compound exhibits moderate stability under standard conditions, facilitating handling and storage. Its well-defined structure and purity make it suitable for research and industrial applications requiring precise chemical modifications.

6-Fluoro-2-methyl-3-nitrobenzoic acid structure

1079992-96-3 structure

Product Name:6-Fluoro-2-methyl-3-nitrobenzoic acid

CAS No:1079992-96-3

MF:C₈H₆FNO₄

MW:199.135945796967

MDL:MFCD28347722

CID:4560064

PubChem ID:59334577

Update Time:2025-06-25

6-Fluoro-2-methyl-3-nitrobenzoic acid Chemical and Physical Properties

Names and Identifiers

- 6-fluoro-2-methyl-3-nitrobenzoic acid
- SCHEMBL543983
- 6-fluoro-2-methyl-3-nitrobenzoicacid
- AKOS023838941
- 1079992-96-3
- DB-091121
- AS-63268
- DEPIFWRMRCNBGQ-UHFFFAOYSA-N
- EN300-1654914
- MFCD28347722
- CS-0038502
- 6-Fluoro-2-methyl-3-nitrobenzoic acid
- MDL： MFCD28347722
- Inchi： 1S/C8H6FNO4/c1-4-6(10(13)14)3-2-5(9)7(4)8(11)12/h2-3H,1H3,(H,11,12)
- InChI Key： DEPIFWRMRCNBGQ-UHFFFAOYSA-N
- SMILES： FC1=CC=C(C(C)=C1C(=O)O)[N+](=O)[O-]

Computed Properties

Exact Mass: 199.02808583 g/mol
Monoisotopic Mass: 199.02808583 g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 5
Heavy Atom Count: 14
Rotatable Bond Count: 1
Complexity: 252
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Molecular Weight: 199.14
XLogP3: 1.7
Topological Polar Surface Area: 83.1

6-Fluoro-2-methyl-3-nitrobenzoic acid Pricemore >>

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